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Compound of Interest

Compound Name: 4-Bromo-5-chloro-2-methylaniline

Cat. No.: B1277025

Technical Guide: Safe Handling of 4-Bromo-5-
chloro-2-methylaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and handling precautions for 4-
Bromo-5-chloro-2-methylaniline, a crucial intermediate in various synthetic applications.
Adherence to these guidelines is essential to ensure a safe laboratory environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-Bromo-5-chloro-2-methylaniline
is presented below.
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Property Value

Molecular Formula C7H7BrCIN[1]
Molecular Weight 220.49 g/mol [1]
Appearance Solid (form may vary)

INChl=1S/C7H7BICIN/c1-4-2-5(8)6(9)3-

InChl
7(4)10/h2-3H,10H2, 1H3[1]
InChiKey VMYZAFFWRFOHME-UHFFFAOYSA-N[1]
SMILES CC1=CC(=C(C=C1N)CI)Br[1]
CAS Number 30273-47-3[1]

Hazard Identification and Classification

4-Bromo-5-chloro-2-methylaniline is classified as a hazardous substance. The following
table summarizes its GHS classifications.[1]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation[1]

Specific Target Organ Toxicity, )
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 S
o irritation[1]
tract irritation)

Signal Word: Warning[1]

Hazard Pictograms:
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Caption: GHSO07 - Exclamation Mark

Safe Handling and Storage Protocols

Adherence to proper handling and storage protocols is critical to minimize exposure and
ensure safety.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended:

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.
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Personal Protective Equipment (PPE) Protocol

Start Handling Procedure

Conduct Risk Assessment

\ 4

(—‘ '_\
Select Appropriate PPE
N

: |

Wear Chemical Safety Goggl
(EN166 Compliant)

)

Is Respiratory Protection Needed?

\ Y
. . Wear Lab Coat or
GVea! Chemical Resistant Glovea Protective Clothing

Use Approved Respirator
(NIOSH/MSHA/EN 149)

Proceed with Handling

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment Workflow.

Handling

e Wash hands thoroughly after handling.

¢ Minimize dust generation and accumulation.
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Use with adequate ventilation.

Avoid ingestion and inhalation.

Storage

o Store in a tightly closed container.

Avoid contact with eyes, skin, and clothing.

Keep container tightly closed when not in use.

» Store in a cool, dry, well-ventilated area away from incompatible substances.

¢ Incompatible materials include acids, strong oxidizing agents, acid anhydrides, acid

chlorides, and chloroformates.

Emergency Procedures

In the event of an exposure or spill, follow these emergency procedures.

First-Aid Measures

Exposure Route

First-Aid Procedure

Inhalation

Remove from exposure and move to fresh air
immediately. If breathing is difficult, give oxygen.

Get medical aid.

Skin Contact

Get medical aid. Flush skin with plenty of water
for at least 15 minutes while removing

contaminated clothing and shoes.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.

Ingestion

Do NOT induce vomiting. If conscious and alert,
rinse mouth and drink 2-4 cupfuls of milk or

water. Get medical aid.
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Spills and Leaks

e Vacuum or sweep up material and place it into a suitable disposal container.
o Clean up spills immmediately, observing precautions in the Protective Equipment section.
e Avoid generating dusty conditions.

¢ Provide ventilation.

Emergency Response Protocol

Exposure Event Occurs

— Identify Exposure Route
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Caption: First-Aid Response for Exposure Incidents.
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Stability and Reactivity

o Chemical Stability: Stable at room temperature in closed containers under normal storage
and handling conditions.

o Conditions to Avoid: Incompatible materials, dust generation, excess heat, strong oxidants.

» Incompatibilities with Other Materials: Oxidizing agents, acids, acid anhydrides,
chloroformates, acid chlorides.

o Hazardous Decomposition Products: Hydrogen chloride, nitrogen oxides, carbon monoxide,
carbon dioxide, hydrogen bromide.

e Hazardous Polymerization: Has not been reported.

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations.

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive
Safety Data Sheet (SDS). Always refer to the manufacturer's SDS for the most current and
complete information. All personnel handling this chemical should be adequately trained in its
safe use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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